Cas no 268544-87-2 (1H-Pyrazole-3,4-dicarboxylic acid, 1,5-dimethyl-, 4-methyl ester)

• Product Name: 1H-Pyrazole-3,4-dicarboxylic acid, 1,5-dimethyl-, 4-methyl ester
• CAS No: 268544-87-2
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 1428678
• Update Time: 2024-08-15

1H-Pyrazole-3,4-dicarboxylic acid, 1,5-dimethyl-, 4-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,4-dicarboxylic acid, 1,5-dimethyl-, 4-methyl ester

• Inchi： 1S/C8H10N2O4/c1-4-5(8(13)14-3)6(7(11)12)9-10(4)2/h1-3H3,(H,11,12)
• InChI Key： XFCBILKZFSPBCH-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C(OC)=O)C(C(O)=O)=N1

Computed Properties

• Exact Mass: 197.05627

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 362.1±42.0 °C(Predicted)
• PSA: 84.25
• pka: 3.24±0.10(Predicted)